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Compound of Interest

Compound Name: 3-Methylanisole

Cat. No.: B1663972

Essential Safety and Logistical Information for the Responsible Handling of 3-Methylanisole
Waste

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility. 3-
Methylanisole, a flammable liquid that is harmful if swallowed, requires careful handling and
disposal to mitigate risks.[1][2] This guide provides a procedural, step-by-step approach to
ensure the safe and compliant disposal of 3-Methylanisole.

Immediate Safety Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.[2]
All handling of 3-Methylanisole should be conducted in a well-ventilated area, away from heat,
sparks, and open flames.[1][3][4] An eyewash station and safety shower should be readily
accessible.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Methylanisole.
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Property Value Source
CAS Number 100-84-5 [3114]
Molecular Formula C8H100 [3]
Molecular Weight 122.17 g/mol [3]
Flash Point 54 °C (129.2 °F) [4]
Boiling Point 175-176 °C (347 - 348.8 °F) [4]
Specific Gravity 0.969 g/cm?3 [3]

UN Number UN1993 [3]
Hazard Class 3 (Flammable Liquid) [3]

Step-by-Step Disposal Protocol

The disposal of 3-Methylanisole must be handled as hazardous waste.[5] Do not dispose of it
down the drain or in regular trash.[6][7] Adherence to institutional, local, state, and federal
regulations is mandatory.[3][6]

1. Waste Ildentification and Segregation:

o Clearly label a dedicated and compatible waste container with "Hazardous Waste" and "3-
Methylanisole".[6]

« Include the full chemical name; abbreviations are not permissible.[6]

» Do not mix 3-Methylanisole with other incompatible waste streams. It is incompatible with
strong oxidizing agents.[3]

2. Container Selection and Management:

o Use a properly sealed, leak-proof container. Plastic containers are often preferred over glass
to minimize the risk of breakage.[6] The container must have a secure, screw-on cap.[8]

» Store the waste container in a designated, well-ventilated, and cool area, away from ignition
sources.[1][4]
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Ensure the container is kept closed except when adding waste.[8]

. Waste Accumulation and Labeling:

For each addition of waste to the container, record the quantity.

The hazardous waste label must include the full chemical name, quantity, date of waste
generation, the principal investigator's name and contact information, and the laboratory
location (building and room number).[6]

Mark the appropriate hazard pictograms on the label.[6]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a
hazardous waste pickup.[6]

Provide the EHS office with a completed hazardous waste information form, detailing the
contents and quantity of the waste.[6]

Follow all institutional procedures for waste collection. Leaking or improperly labeled
containers will not be accepted for pickup.[6]

. Spill and Emergency Procedures:

In the event of a spill, remove all ignition sources.[3]

Ventilate the area.

Use a spark-proof tool and an inert absorbent material, such as sand, dry lime, or soda ash,
to contain and clean up the spill.[3]

Place the absorbed material into a sealed container for disposal as hazardous waste.[3]

. Empty Container Disposal:

Empty containers that held 3-Methylanisole retain product residue and can be dangerous.

[3]
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o To dispose of an empty container as non-hazardous waste, it must be triple-rinsed with an
appropriate solvent.[9]

e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.[9][10]

« After triple-rinsing and air drying, deface the original label and dispose of the container in the
regular trash, if permitted by your institution.[9][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Methylanisole.
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Caption: Workflow for the proper disposal of 3-Methylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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